Cas no 76295-01-7 (Palladium,bis(3-amino-2H-1-benzopyran-2-one-N)dibromo-, (SP-4-2)- (9CI))

• Product Name: Palladium,bis(3-amino-2H-1-benzopyran-2-one-N)dibromo-, (SP-4-2)- (9CI)
• CAS No: 76295-01-7
• MF: C₉H₇Br₂NO₂Pd
• MW: 427.385379076004
• CID: 568420
• Update Time: 2024-02-06

Palladium,bis(3-amino-2H-1-benzopyran-2-one-N)dibromo-, (SP-4-2)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Palladium,bis(3-amino-2H-1-benzopyran-2-one-N)dibromo-, (SP-4-2)- (9CI)
• 3-aminochromen-2-one, palladium(+2) cation, dibromide
• 3-aminochromen-2-one,palladium(2+),dibromide
• PALLADIUM(II),BIS(2-OXO-2H-1-BENZOPYRAN-3-YLAMMINE)DIBROMO-,(Z)

• Inchi： 1S/C9H7NO2.2BrH.Pd/c10-7-5-6-3-1-2-4-8(6)12-9(7)11;;;/h1-5H,10H2;2*1H;/q;;;+2/p-2
• InChI Key： OIWAFAGGPHCQOL-UHFFFAOYSA-L
• SMILES： [Pd+2].C1(=O)OC2=C(C=CC=C2)C=C1N.[Br-].[Br-]

Computed Properties

• Exact Mass: 587.833469
• Monoisotopic Mass: 585.835515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105

Experimental Properties

• Boiling Point: 355.2°C at 760 mmHg
• Flash Point: 199.3°C